Cas no 2171969-71-2 (methyl 4-sulfamoylnaphthalene-1-carboxylate)

• Product Name: methyl 4-sulfamoylnaphthalene-1-carboxylate
• CAS No: 2171969-71-2
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 5959834
• PubChem ID: 165842611
• Update Time: 2025-06-11

methyl 4-sulfamoylnaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-sulfamoylnaphthalene-1-carboxylate
• EN300-1629217
• 2171969-71-2

• Inchi： 1S/C12H11NO4S/c1-17-12(14)10-6-7-11(18(13,15)16)9-5-3-2-4-8(9)10/h2-7H,1H3,(H2,13,15,16)
• InChI Key： AVFZFFHZDIGUMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=C2C=CC=CC2=1)(N)(=O)=O

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 4-sulfamoylnaphthalene-1-carboxylate

Methyl 4-Sulfamoylnaphthalene-1-Carboxylate: A Comprehensive Overview

Methyl 4-sulfamoylnaphthalene-1-carboxylate (CAS No. 2171969-71-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 4-sulfamoylnaphthalene-1-carboxylate.

Chemical Structure and Properties

The molecular formula of methyl 4-sulfamoylnaphthalene-1-carboxylate is C₁₃H₁₀N₂O₅S, and its molecular weight is 302.3 g/mol. The compound features a naphthalene core with a sulfamoyl group at the 4-position and a carboxylate ester at the 1-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the sulfamoyl group can participate in hydrogen bonding interactions, which can influence the compound's solubility and binding affinity to biological targets.

The solubility of methyl 4-sulfamoylnaphthalene-1-carboxylate in various solvents has been studied extensively. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane and toluene. This solubility profile is crucial for its use in biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of methyl 4-sulfamoylnaphthalene-1-carboxylate has been reported using several approaches. One common method involves the reaction of 4-amino-naphthalene-1-carboxylic acid methyl ester with sulfuryl chloride to form the corresponding sulfamoyl chloride intermediate, which is then treated with ammonia to yield the final product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

An alternative synthetic route involves the direct sulfonation of naphthalene followed by esterification and amide formation. This method offers a more straightforward approach but may require more rigorous purification steps to remove by-products.

Biological Activities

Methyl 4-sulfamoylnaphthalene-1-carboxylate has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

In addition to its anti-inflammatory properties, methyl 4-sulfamoylnaphthalene-1-carboxylate has demonstrated promising anti-cancer activity against various cancer cell lines. Mechanistic studies suggest that it may induce apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins.

Clinical Applications and Research Advancements

The potential clinical applications of methyl 4-sulfamoylnaphthalene-1-carboxylate are an active area of research. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. These findings have paved the way for further investigations into its therapeutic potential.

In cancer research, methyl 4-sulfamoylnaphthalene-1-carboxylate has been evaluated for its efficacy in combination with other anticancer agents. Synergistic effects have been observed when used in conjunction with standard chemotherapeutic drugs, suggesting its potential as an adjuvant therapy.

Conclusion

Methyl 4-sulfamoylnaphthalene-1-carboxylate (CAS No. 2171969-71-2) is a promising compound with diverse biological activities, including anti-inflammatory and anti-cancer properties. Its unique chemical structure and favorable solubility profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and potential clinical applications, highlighting its significance in advancing therapeutic strategies for various diseases.